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Get Quote

These application notes provide a detailed protocol for the detection of leptin receptor (LEPR)

protein expression in various biological samples using Western blotting. This powerful

immunodetection technique is essential for researchers, scientists, and drug development

professionals investigating the roles of leptin and its receptor in metabolic diseases, obesity,

and other physiological processes.

The leptin receptor is a single-transmembrane receptor belonging to the cytokine receptor

superfamily.[1] Upon binding of its ligand, leptin, the receptor activates several intracellular

signaling cascades, including the Janus kinase/signal transducer and activator of transcription

(JAK/STAT), mitogen-activated protein kinase (MAPK), and phosphatidylinositol 3-kinase

(PI3K) pathways.[2][3][4] These signaling events play crucial roles in the regulation of energy

homeostasis, appetite, and body weight.[5][6] Dysregulation of leptin signaling is associated

with obesity and leptin resistance.

This protocol outlines the key steps for sample preparation, protein separation by SDS-PAGE,

protein transfer to a membrane, and immunodetection of the leptin receptor.
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Sample Preparation and Protein Extraction
Proper sample preparation is critical for successful Western blot analysis. The goal is to

efficiently extract proteins from cells or tissues while minimizing degradation and preserving

their integrity.

a. For Cultured Cells:

Wash cells (approximately 1 x 10^7) three times with ice-cold phosphate-buffered saline

(PBS).

Aspirate the final PBS wash and add 1 mL of ice-cold lysis buffer (e.g., RIPA buffer)

containing protease and phosphatase inhibitors.

Scrape the cells and transfer the lysate to a microcentrifuge tube.

Incubate the lysate on ice for 30 minutes with occasional vortexing.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.[7]

Carefully transfer the supernatant (protein extract) to a new, pre-chilled tube.

b. For Tissues:

Dissect the tissue of interest on ice and weigh it.

Add ice-cold lysis buffer at a ratio of approximately 1 mL per 50 mg of tissue.[7]

Homogenize the tissue on ice using a mechanical homogenizer.

Centrifuge the homogenate at 10,000 x g for 5 minutes at 4°C to pellet debris.[7]

Transfer the supernatant to a new tube.

Protein Quantification
Determine the total protein concentration of the lysates to ensure equal loading of protein for

each sample. The Bradford or BCA protein assay is commonly used for this purpose.
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SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel
Electrophoresis)
This step separates proteins based on their molecular weight.

Mix the protein lysate with an equal volume of 2x Laemmli sample buffer.

Boil the samples at 95-100°C for 5 minutes to denature the proteins.[8]

Load 20-50 µg of protein per lane into the wells of an SDS-polyacrylamide gel. For leptin
receptor detection, an 8% acrylamide gel is often suitable.[9]

Run the gel in 1x running buffer at a constant voltage (e.g., 100-150 V) until the dye front

reaches the bottom of the gel.[8][10]

Protein Transfer (Electroblotting)
The separated proteins are transferred from the gel to a solid-phase membrane (e.g., PVDF or

nitrocellulose).

Equilibrate the gel, membrane, and filter papers in transfer buffer.

Assemble the transfer sandwich in the order: cathode, filter paper, gel, membrane, filter

paper, anode.

Perform the transfer using a wet or semi-dry transfer system. Typical conditions for a wet

transfer are 100 V for 1-2 hours or overnight at a lower voltage at 4°C.

Immunodetection
a. Blocking:

After transfer, wash the membrane briefly with Tris-buffered saline with 0.1% Tween 20

(TBST).

Incubate the membrane in a blocking solution (e.g., 5% non-fat dry milk or 5% bovine serum

albumin (BSA) in TBST) for 1 hour at room temperature with gentle agitation.[11][12] This

step prevents non-specific binding of the antibodies.
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b. Primary Antibody Incubation:

Dilute the primary antibody against the leptin receptor in the blocking buffer at the

recommended dilution.

Incubate the membrane with the primary antibody solution overnight at 4°C with gentle

agitation.[12][13]

c. Secondary Antibody Incubation:

Wash the membrane three times for 5-10 minutes each with TBST.[12]

Dilute the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody in the

blocking buffer.

Incubate the membrane with the secondary antibody solution for 1 hour at room temperature

with gentle agitation.[14]

d. Detection:

Wash the membrane three times for 10 minutes each with TBST.

Prepare the enhanced chemiluminescence (ECL) detection reagent according to the

manufacturer's instructions.

Incubate the membrane with the ECL reagent for 1-5 minutes.

Capture the chemiluminescent signal using an imaging system or by exposing the

membrane to X-ray film.

Data Presentation
The following tables summarize the quantitative parameters for the Western blot protocol for

leptin receptor detection.

Table 1: Reagent and Buffer Compositions
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Reagent/Buffer Components

Lysis Buffer (RIPA)

50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1%

NP-40, 0.5% sodium deoxycholate, 0.1% SDS,

protease and phosphatase inhibitors

2x Laemmli Sample Buffer

4% SDS, 20% glycerol, 10% 2-

mercaptoethanol, 0.004% bromophenol blue,

125 mM Tris-HCl (pH 6.8)

10x Running Buffer 250 mM Tris, 1.92 M glycine, 1% SDS

Transfer Buffer 25 mM Tris, 192 mM glycine, 20% methanol

TBST
20 mM Tris, 150 mM NaCl, 0.1% Tween 20, pH

7.6

Blocking Buffer 5% non-fat dry milk or 5% BSA in TBST

Table 2: Experimental Parameters

Step Parameter Value/Range

Protein Loading Amount per lane 20-50 µg

SDS-PAGE Acrylamide percentage 8%[9]

Voltage 100-150 V

Protein Transfer Transfer type Wet

Voltage/Time
100 V for 1-2 hours or 20-30 V

overnight

Antibody Incubation Primary antibody Overnight at 4°C

Secondary antibody 1 hour at room temperature

Table 3: Recommended Antibodies and Dilutions
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Antibody Host Species Application
Recommended
Dilution

Supplier
(Example)

Anti-Leptin

Receptor

(ab5593)

Rabbit WB, IHC, IP 1:1000 - 1:2000 Abcam[15]

Anti-Leptin

Receptor (sc-

8391)

Mouse
WB, IP, IF,

IHC(P), ELISA
1:100 - 1:1000

Santa Cruz

Biotechnology[16

]

Anti-Leptin

Receptor

(AF497)

Goat
WB, IHC, Flow

Cytometry
0.1 µg/mL

R&D

Systems[17]

Goat Anti-Rabbit

IgG (H+L) HRP
Goat WB 1:5000 - 1:10000

Thermo Fisher

Scientific

Goat Anti-Mouse

IgG (H+L) HRP
Goat WB 1:5000 - 1:10000 Invitrogen
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Caption: Western Blot Experimental Workflow.
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Caption: Leptin Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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